Cas no 2034518-84-6 (3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide
• CAS No: 2034518-84-6
• MF: C₂₂H₂₆N₂O₅S
• MW: 430.517244815826
• CID: 5379095
• Update Time: 2025-10-28

3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-N-[4-[2-(4-morpholinyl)-2-oxoethyl]phenyl]benzenepropanamide
• 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide

• Inchi： 1S/C22H26N2O5S/c1-30(27,28)20-9-4-17(5-10-20)6-11-21(25)23-19-7-2-18(3-8-19)16-22(26)24-12-14-29-15-13-24/h2-5,7-10H,6,11-16H2,1H3,(H,23,25)
• InChI Key： KFLLSVFGQDPLLT-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=CC=C(CC(N3CCOCC3)=O)C=C2)=O)=CC=C(S(C)(=O)=O)C=C1

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 748.4±60.0 °C(Predicted)
• pka: 14.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide

Professional Introduction to Compound with CAS No. 2034518-84-6 and Product Name: 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide

The compound with the CAS number 2034518-84-6 and the product name 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple functional groups, including a 4-methanesulfonylphenyl moiety and a morpholin-4-yl substituent, contributes to its unique chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of molecules with such intricate structural features in developing novel therapeutic agents. The 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide structure exhibits promising pharmacokinetic and pharmacodynamic profiles, making it a candidate for further investigation in various disease models. Specifically, studies have indicated that this compound may interact with multiple biological targets, suggesting its potential utility in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

The 4-methanesulfonylphenyl group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design. This moiety contributes to the compound's solubility and bioavailability, ensuring efficient delivery to target sites within the body. Additionally, the morpholin-4-yl substituent plays a crucial role in modulating the compound's interactions with biological receptors. Morpholine derivatives are frequently incorporated into drug molecules due to their ability to improve pharmacological properties without causing significant toxicity.

In vitro studies have demonstrated that 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide exhibits potent inhibitory activity against several key enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that this compound may effectively inhibit cyclooxygenase (COX) enzymes, which are central to the inflammatory response. Furthermore, its interaction with other enzymes such as proteases and kinases has been observed, indicating potential applications in oncology and immunomodulation.

The structural design of this molecule also incorporates an N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide backbone, which contributes to its overall stability and bioavailability. The presence of an amide group enhances the compound's solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body. This feature is particularly important for drugs that require systemic delivery or need to cross biological barriers.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide with greater accuracy. Molecular docking simulations have revealed that this compound can bind effectively to target proteins with high affinity. These simulations have also provided insights into the binding mechanism, helping researchers optimize the molecule for improved efficacy and reduced side effects.

Current research is focused on evaluating the therapeutic potential of this compound in preclinical models. Animal studies have shown encouraging results regarding its safety profile and efficacy in treating inflammatory conditions. The compound's ability to modulate key signaling pathways has been particularly noteworthy, suggesting its potential as a lead candidate for further development into a new generation of therapeutic agents.

The synthesis of 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this molecule.

The pharmaceutical industry continues to invest heavily in discovering new molecules with unique structural features like those found in 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide. Such compounds hold promise for addressing unmet medical needs by targeting diseases through novel mechanisms of action. As research progresses, it is expected that additional derivatives will be synthesized and evaluated for their therapeutic potential.

In conclusion, the compound with CAS number 2034518-84-6 and the product name 3-(4-methanesulfonylphenyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}propanamide represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by functional groups such as 4-methanesulfonylphenyl and morpholin-4-yl, contributes to its unique chemical properties and biological activity. Ongoing research suggests that this molecule has promising applications in treating various diseases, making it a valuable candidate for further development.